Cas no 71254-89-2 (1H-Imidazole, 4,5-dihydro-4,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-)

1H-Imidazole, 4,5-dihydro-4,4-dimethyl-1-[(4-methylphenyl)sulfonyl]- Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-4,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-
• 5,5-dimethyl-3-(4-methylphenyl)sulfonyl-4H-imidazole
• 4,4-Dimethyl-1-(toluene-4-sulfonyl)-4,5-dihydro-1H-imidazole
• 71254-89-2
• DTXSID80453116

• InChIKey： SFVXLICLYHNIGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16N2O2S/c1-10-4-6-11(7-5-10)17(15,16)14-8-12(2,3)13-9-14/h4-7,9H,8H2,1-3H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2CC(N=C2)(C)C

Computed Properties

• Exact Mass: 252.09338
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 252.09324893g/mol
• Heavy Atom Count: 17
• Complexity: 401
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 49.74